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Introduction: The Critical Role of Avibactam and the
Imperative for Accurate Susceptibility Testing
The emergence of multidrug-resistant (MDR) Gram-negative bacteria poses a significant threat

to global public health. A primary mechanism of resistance in these pathogens is the production

of β-lactamase enzymes, which inactivate a broad range of β-lactam antibiotics. Avibactam, a

novel non-β-lactam β-lactamase inhibitor, represents a significant advancement in combating

this resistance. It functions through a unique, reversible covalent inhibition mechanism,

effectively neutralizing a wide spectrum of β-lactamases, including class A, class C, and some

class D enzymes.[1][2] This restores the in vitro activity of partner β-lactams, such as

ceftazidime and aztreonam, against many resistant isolates.[3][4]

Given the nuanced spectrum of activity and the potential for resistance, precise and reliable in

vitro susceptibility testing is paramount for guiding the clinical use of avibactam combinations.

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the standardized methods for determining the susceptibility of
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bacteria to these critical therapeutic agents. The protocols herein are grounded in the

authoritative standards of the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring

methodologies that are both reproducible and clinically relevant.

Core Principles and Methodologies
The in vitro susceptibility of bacterial isolates to avibactam combinations is primarily assessed

by determining the Minimum Inhibitory Concentration (MIC). The MIC is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism in

vitro.[5] For β-lactam/β-lactamase inhibitor combinations like those with avibactam, a fixed

concentration of the inhibitor is typically used. For avibactam, this concentration has been

standardized at 4 µg/mL.[6][7] This fixed concentration is crucial as it is designed to effectively

inhibit the β-lactamases produced by the target organisms, allowing for an accurate

assessment of the partner β-lactam's activity.[6]

The principal methods for determining the MIC of avibactam combinations are:

Broth Microdilution (BMD): Considered the reference method, providing a quantitative MIC

value.

Disk Diffusion: A qualitative or semi-quantitative method that is widely used in clinical

laboratories for its simplicity and cost-effectiveness.

Gradient Diffusion: A method that provides a quantitative MIC value and offers a more user-

friendly alternative to traditional BMD.[5][8]

The selection of a particular method will depend on the specific research or clinical question,

laboratory resources, and the desired level of quantitative accuracy.

Broth Microdilution (BMD) Protocol for Ceftazidime-
Avibactam
Broth microdilution is the gold standard for quantitative antimicrobial susceptibility testing. The

following protocol is based on CLSI and EUCAST guidelines.
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I. Materials
Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Ceftazidime analytical powder

Avibactam analytical powder

Sterile saline or deionized water

Bacterial inoculum standardized to 0.5 McFarland

Quality control (QC) strains (e.g., E. coli ATCC 25922, K. pneumoniae ATCC 700603, P.

aeruginosa ATCC 27853)[9]

Incubator (35°C ± 2°C)

Microplate reader or manual reading mirror

II. Preparation of Antimicrobial Solutions
Stock Solutions: Prepare stock solutions of ceftazidime and avibactam in a suitable solvent

as recommended by the manufacturer.

Working Solutions: Prepare a working solution of avibactam to achieve a final concentration

of 4 µg/mL in each well of the microtiter plate. Prepare serial twofold dilutions of ceftazidime

in CAMHB.

III. Inoculum Preparation
From a fresh (18-24 hour) culture plate, select several morphologically similar colonies.

Suspend the colonies in sterile saline or deionized water.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds

to approximately 1-2 x 10⁸ CFU/mL.
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Dilute the standardized inoculum in CAMHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in each well.

IV. Assay Procedure
Dispense 50 µL of the appropriate ceftazidime dilution into each well of the 96-well plate.

Add 50 µL of the prepared bacterial inoculum to each well.

Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control

well (CAMHB only).

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

V. Interpretation of Results
The MIC is the lowest concentration of ceftazidime, in the presence of 4 µg/mL of avibactam,

that completely inhibits visible bacterial growth.

Workflow for Broth Microdilution
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Start: Isolate Preparation

Prepare 0.5 McFarland Inoculum Prepare Ceftazidime Serial Dilutions
(with fixed 4 µg/mL Avibactam)

Inoculate Microtiter Plates

Incubate at 35°C for 16-20h

Read MIC
(Lowest concentration with no visible growth)

Interpret Results using Breakpoints

End: Report Susceptibility
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Test Agent Options

Result Interpretation

Start: Isolate Preparation

Prepare 0.5 McFarland Inoculum

Inoculate Mueller-Hinton Agar Plate

Apply Test Agent

Disk Diffusion
(Ceftazidime-Avibactam Disk)

Gradient Diffusion
(Ceftazidime-Avibactam Strip)

Incubate at 35°C for 16-20h

Read Results

Measure Zone Diameter (mm) Read MIC from Strip (µg/mL)

Interpret using Breakpoints

End: Report Susceptibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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